Cas no 2229069-97-8 (3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid
• CAS No: 2229069-97-8
• MF: C₉H₆ClF₂NO₄
• MW: 265.598048686981
• CID: 5924068
• PubChem ID: 165828603
• Update Time: 2025-06-08

3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid
• 2229069-97-8
• EN300-1958326

• Inchi： 1S/C9H6ClF2NO4/c10-6-2-1-5(7(3-6)13(16)17)4-9(11,12)8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： OFHJUMBUTVZXCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 264.9953417g/mol
• Monoisotopic Mass: 264.9953417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid (CAS No. 2229069-97-8)

3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid (CAS No. 2229069-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a nitrophenyl group combined with difluoropropanoic acid, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

One of the key reasons for the growing interest in 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid is its role in addressing modern challenges in sustainable chemistry. With the rise of green chemistry initiatives, scientists are focusing on compounds that minimize environmental impact while maintaining high efficacy. This compound's fluorinated structure aligns with these goals, as fluorine atoms often enhance metabolic stability and bioavailability in pharmaceuticals.

In recent years, the demand for nitrophenyl derivatives has surged, driven by their utility in crop protection and pharmaceutical intermediates. Users frequently search for terms like "nitrophenyl compounds in agrochemicals" or "difluoropropanoic acid applications," reflecting the compound's relevance in these fields. Its chloro and nitro substituents contribute to its reactivity, enabling diverse chemical transformations.

From a synthetic perspective, CAS No. 2229069-97-8 is often discussed in forums and research papers for its regioselective properties. Chemists are particularly interested in optimizing its synthesis to improve yield and purity, which are critical for industrial-scale production. Searches for "efficient synthesis of nitrophenyl difluoropropanoic acid" highlight this trend, underscoring the need for scalable methodologies.

The compound's potential in medicinal chemistry is another hot topic. Its difluoromethyl group is a known bioisostere, often used to mimic carbonyl or hydroxyl groups in drug design. This property makes 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid a candidate for developing targeted therapies, especially in oncology and inflammation. Queries like "fluorinated compounds in drug development" or "nitrophenyl-based enzyme inhibitors" further emphasize its significance.

In conclusion, 3-(4-chloro-2-nitrophenyl)-2,2-difluoropropanoic acid (CAS No. 2229069-97-8) represents a versatile and promising compound in modern chemistry. Its applications span agrochemicals, pharmaceuticals, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable and efficient chemical solutions.